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Compound of Interest

Compound Name: Thiony! fluoride

Cat. No.: B1584706

This guide provides emergency procedures and frequently asked questions for researchers,
scientists, and drug development professionals who may encounter thionyl fluoride (SOF2)
during their experiments. Thionyl fluoride is a hazardous chemical that is fatal if inhaled or in
contact with skin, and causes severe skin burns and eye damage.[1][2] Immediate and
appropriate first aid is critical.

Frequently Asked Questions (FAQs) & Troubleshooting
Guides

Q1: What are the immediate symptoms of thionyl fluoride exposure?
A: Symptoms vary depending on the route of exposure.

e Inhalation: May cause severe respiratory tract irritation, coughing, shortness of breath,
headache, and nausea.[1] It can also lead to drowsiness, dizziness, and may be destructive
to the tissues of the mucous membranes and upper respiratory tract.[1] Symptoms may be
delayed.[3]

o Skin Contact: Thionyl fluoride is fatal upon skin contact and causes severe chemical burns.
[1][2] The liquefied gas can also cause frostbite or cold burns.[1]

o Eye Contact: Causes serious and potentially permanent eye damage.[1] Contact with the
liquefied gas can result in severe injury from frostbite.[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1584706?utm_src=pdf-interest
https://www.benchchem.com/product/b1584706?utm_src=pdf-body
https://www.benchchem.com/product/b1584706?utm_src=pdf-body
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-03.pdf
https://www.chemicalbook.com/msds/thionyl-fluoride.pdf
https://www.benchchem.com/product/b1584706?utm_src=pdf-body
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-03.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-03.pdf
https://www.airgas.com/msds/019443.pdf
https://www.benchchem.com/product/b1584706?utm_src=pdf-body
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-03.pdf
https://www.chemicalbook.com/msds/thionyl-fluoride.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-03.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-03.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=M000%2FM016-2-03.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

 Ingestion: While unlikely due to its gaseous state, ingestion is considered harmful or fatal.[1]

[2]
Q2: What should I do in case of accidental inhalation of thionyl fluoride?
A: Immediate action is required.

» Move to Safety: Immediately move the exposed person to fresh air and keep them in a
position comfortable for breathing.[1][2][4]

o Administer First Aid: If the person is not breathing, provide artificial respiration.[1][4] Avoid
mouth-to-mouth resuscitation if the chemical was inhaled.[2]

o Seek Medical Help: Call for immediate medical attention.[1][2]

o Medical Observation: The exposed individual may need to be kept under medical
surveillance for 24 to 48 hours, as symptoms like pulmonary edema can be delayed.[3][4]

Q3: How do I handle skin contact with thionyl fluoride?

A: Skin contact is a critical emergency.

Remove Contaminated Items: Immediately take off all contaminated clothing and shoes.[1][2]

[5]

o Decontaminate Skin: If frostbite has occurred, thaw the affected area with lukewarm water
without rubbing.[1] Wash the skin thoroughly with soap and plenty of water.[2]

o Apply Calcium Gluconate Gel: After washing, wearing appropriate chemical-resistant gloves,
continuously rub a 2.5% calcium gluconate gel into the affected area for at least 1.5 hours or
until further medical care is available.[1]

o Seek Immediate Medical Attention: This is a life-threatening exposure. Get medical help
immediately.[1][2]

Q4: What is the emergency procedure for eye contact?

A: Protect vision with swift action.
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* Rinse Eyes: Immediately flush the eyes with plenty of water for at least 15 minutes.[1][6]

 Remove Contact Lenses: If the person is wearing contact lenses, remove them if it is safe
and easy to do so, and then continue rinsing.[1][2][5]

o Seek Immediate Medical Attention: After flushing, seek immediate medical advice and
attention.[1]

Q5: What is the procedure if thionyl fluoride is accidentally ingested?

A: Ingestion is unlikely but extremely dangerous.

Rinse Mouth: Have the person rinse their mouth thoroughly with water.[1][2][6]

Do Not Induce Vomiting: Vomiting should not be induced.[1][2][5]

Give Nothing by Mouth to Unconscious Person: Never give anything by mouth if the person
is unconscious.[1][2]

Seek Immediate Medical Attention: Call a poison control center or doctor immediately.[1][2]

Quantitative Data Summary

This table summarizes key quantitative data for emergency response to thionyl fluoride
exposure.
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Parameter

Value & Description

Citations

Skin Decontamination

Apply 2.5% Calcium Gluconate
Gel continuously for 1.5 hours

or until medical help arrives.

[1]

Eye Decontamination

Flush eyes with water for a

minimum of 15 minutes.

[1](216]

Medical Observation

Following significant inhalation,
medical surveillance for 24-48
hours is recommended due to

the risk of delayed symptoms.

[31141[7]

Occupational Exposure Limits
(as F)

ACGIH TLV: 2.5 mg/m3; OSHA
PEL: 2.5 mg/m3,

[8]

Specialized Inhalation

Treatment

Medical professionals may
administer a 2.5% to 3%
calcium gluconate solution via

a nebulizer.

[719]

Emergency Response Workflow

The following diagram outlines the logical steps for responding to a thionyl fluoride exposure

event.
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Identify Exposure Route

Gas Liquid/Gas Liquid/Gas Gas
Inhalation Skin Contact Eye Contact Ingestion (Unlikely)
Move to Fresh Air Remove Contaminated Clothing Remove Contact Lenses Rinse Mouth with Water

l

Wash with Soap & Water

Give Artificial Respiration
(If Not Breathing)

l DO NOT Induce Vomiting

Apply 2.5% Calcium Gluconate Gel Flush with Water (15+ min)

Seek IMMEDIATE Medical Attention
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Medical Surveillance (24-48h)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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